molecular formula C26H17N3O2 B13744835 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide

2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide

Cat. No.: B13744835
M. Wt: 403.4 g/mol
InChI Key: RLTLEZBKIDJKJQ-CEWHCAETSA-N
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Description

2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide is a complex organic compound with the molecular formula C26H17N3O2. It is characterized by its unique structure, which includes two cyano groups and a naphthalenedicarboximide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets the required specifications for research and application .

Chemical Reactions Analysis

Types of Reactions

2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 2alpha,3alpha-Dicyano-1,2,3,4-tetrahydro-1beta,4beta-diphenyl-2,3-naphthalenedicarboximide involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

What sets this compound apart from similar compounds is its specific structural features, such as the presence of two cyano groups and the naphthalenedicarboximide core.

Properties

Molecular Formula

C26H17N3O2

Molecular Weight

403.4 g/mol

IUPAC Name

(3aS,4S,9R,9aR)-1,3-dioxo-4,9-diphenyl-4,9-dihydrobenzo[f]isoindole-3a,9a-dicarbonitrile

InChI

InChI=1S/C26H17N3O2/c27-15-25-21(17-9-3-1-4-10-17)19-13-7-8-14-20(19)22(18-11-5-2-6-12-18)26(25,16-28)24(31)29-23(25)30/h1-14,21-22H,(H,29,30,31)/t21-,22+,25+,26-

InChI Key

RLTLEZBKIDJKJQ-CEWHCAETSA-N

Isomeric SMILES

C1=CC=C(C=C1)[C@@H]2C3=CC=CC=C3[C@@H]([C@]4([C@@]2(C(=O)NC4=O)C#N)C#N)C5=CC=CC=C5

Canonical SMILES

C1=CC=C(C=C1)C2C3=CC=CC=C3C(C4(C2(C(=O)NC4=O)C#N)C#N)C5=CC=CC=C5

Origin of Product

United States

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